Cas no 33873-09-5 (2,6-difluoropyrazine)

• Product Name: 2,6-difluoropyrazine
• CAS No: 33873-09-5
• MF: C₄H₂F₂N₂
• MW: 116.068887233734
• MDL: MFCD15144300
• CID: 918500
• PubChem ID: 141849
• Update Time: 2025-06-20

2,6-difluoropyrazine Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-Pyrazine
• pyrazine,2,6-difluoro-
• 2,6-Difluorpyrazin
• AC1L3JXH
• SureCN3291803
• 2,6-difluoropyrazine
• AKOS017344341
• CS-0214814
• EN300-195851
• SCHEMBL3291803
• BBL103760
• DTXSID40187506
• MFCD15144300
• F86084
• STL557570
• MS-20695
• Pyrazine, 2,6-difluoro-
• SY167045
• 33873-09-5

• MDL： MFCD15144300
• Inchi： 1S/C4H2F2N2/c5-3-1-7-2-4(6)8-3/h1-2H
• InChI Key： KOAIURKUZGRJMM-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(N=1)F

Computed Properties

• Exact Mass: 116.01866
• Monoisotopic Mass: 116.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• Density: 1.376
• Boiling Point: 108.6°C at 760 mmHg
• Flash Point: 19.5°C
• Refractive Index: 1.444
• PSA: 25.78

Additional information on 2,6-difluoropyrazine

Introduction to 2,6-difluoropyrazine (CAS No. 33873-09-5)

2,6-difluoropyrazine, with the chemical formula C₄H₂F₂N₂, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural properties, characterized by the presence of two fluorine atoms at the 2- and 6-positions of the pyrazine ring, make it a versatile intermediate in synthetic chemistry. This compound has found applications in the development of novel bioactive molecules, including potential therapeutic agents and crop protection chemicals.

The significance of CAS No. 33873-09-5 lies in its role as a key building block for more complex molecular architectures. Fluorinated pyrazines are known for their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity, which are critical factors in drug design. The introduction of fluorine atoms into the pyrazine core can modulate electronic and steric properties, enabling fine-tuning of pharmacokinetic profiles.

In recent years, 2,6-difluoropyrazine has been extensively studied for its potential in medicinal chemistry. One notable area of research involves its use as a precursor in the synthesis of antiviral and anticancer agents. The fluorine atoms in this compound contribute to its ability to interact with biological macromolecules in a manner that enhances drug efficacy. For instance, studies have demonstrated its utility in generating derivatives with inhibitory activity against specific enzymes or receptors implicated in disease pathways.

Moreover, the agrochemical industry has leveraged 2,6-difluoropyrazine to develop novel pesticides and herbicides. The structural features of this compound allow for the creation of molecules that exhibit potent activity against pests while maintaining environmental safety. Research has shown that fluorinated pyrazines can act as intermediates in synthesizing compounds that disrupt essential biological processes in target organisms, offering a promising avenue for sustainable agricultural practices.

The synthetic methodologies for preparing CAS No. 33873-09-5 have also seen considerable advancements. Modern techniques, such as transition metal-catalyzed cross-coupling reactions and fluorochemical transformations, have enabled more efficient and scalable production processes. These innovations have not only improved the availability of 2,6-difluoropyrazine but also opened new avenues for exploring its derivatives with tailored properties.

Recent publications highlight the role of 2,6-difluoropyrazine in developing next-generation materials with unique electronic and optical properties. Fluorinated heterocycles are increasingly being utilized in organic electronics due to their ability to enhance charge transport and luminescence characteristics. This application is particularly relevant in the development of flexible electronics and optoelectronic devices, where performance improvements are critical.

In conclusion, 2,6-difluoropyrazine (CAS No. 33873-09-5) represents a cornerstone compound in modern chemical synthesis with far-reaching implications across multiple industries. Its versatility as an intermediate has driven innovation in pharmaceuticals, agrochemicals, and advanced materials science. As research continues to uncover new applications and synthetic strategies for this compound, its importance is expected to grow further.